1-(4-Methylbenzyl)-1,4,8,11-tetraazacyclotetradecane

• CAS RN: 351472-73-6
• Molecular Formula: C18H32N4
• Molecular Weight: 304.5 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methyl]-1,4,8,11-tetrazacyclotetradecane
• InChI: InChI=1S/C18H32N4/c1-17-4-6-18(7-5-17)16-22-14-3-10-20-12-11-19-8-2-9-21-13-15-22/h4-7,19-21H,2-3,8-16H2,1H3
• InChI Key: YYKNLRGFDMOOFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCCNCCNCCCNCC2

Description

1-(4-Methylbenzyl)-1,4,8,11-tetraazacyclotetradecane is a derivative of benzylpiperazine, also known as Methylbenzylpiperazine (MBZP). It is a stimulant drug that has been used as an ingredient in legal recreational drugs known as "party pills". It is also a useful synthetic intermediate in the synthesis of 3-Desmethyl 4-Methyl Meclizine Dihydrochloride, a metabolite of Meclizine, which is an antiemetic.

Synthesis Analysis

The synthesis of such compounds often involves reactions at the benzylic position. The Corey–Chaykovsky reaction and cyclopropanation using diazo compounds are common methods for the synthesis of donor-acceptor cyclopropanes (DACs), which are reactive strained compounds used for the synthesis of carbo- and heterocyclic molecules.

Molecular Structure Analysis

The molecular structure of this compound is closely related to the benzene ring. The substituents attached to the benzene ring are at para position with respect to each other. The structure of the compound can be established based on 1H, 13C, and 2D NMR spectroscopy and high-resolution mass spectrometry.

Chemical Reactions Analysis

Reactions taking place at the benzylic position are very important for synthesis problems. Benzylic halides undergo the typical reactions of alkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be identified using various analytical techniques such as FTIR, NMR, and HRMS.

Safety and Hazards

As with any chemical compound, safety precautions must be taken when handling 1-(4-Methylbenzyl)-1,4,8,11-tetraazacyclotetradecane. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

The chemistry of donor-acceptor cyclopropanes (DACs) is an actively developing area of research. These reactive strained compounds have been used for the synthesis of carbo- and heterocyclic molecules including natural compounds. Therefore, the future directions of 1-(4-Methylbenzyl)-1,4,8,11-tetraazacyclotetradecane could involve further exploration in this area.